Cas no 4265-16-1 (1-benzofuran-2-carbaldehyde)

• Product name: 1-benzofuran-2-carbaldehyde
• CAS No: 4265-16-1
• MF: C₉H₆O₂
• MW: 146.14274263382
• MDL: MFCD00015463
• CID: 44887
• PubChem ID: 61341

1-benzofuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[b]furan-2-carboxaldehyde
• benzofuran-2-carbaldehyde
• 1-BENZOFURAN-2-CARBALDEHYDE
• 2-Benzofurancarboxaldehyde
• 2-Formylbenzofuran
• C9H6O2
• Benzofuran-2-carboxaldehyde
• Coumarilaldehyde
• 2-Benzofurancarbaldehyde
• 1-benzofuran-2-carboxaldehyde
• Benzofuran-2-aldehyde
• Benzo(b)-2-furfural
• 2-benzofuran carboxaldehyde
• FEMA No. 3128
• DGQ01SIT6T
• ADDZHRRCUWNSCS-UHFFFAOYSA-N
• benzo[b]furan-2-carbaldehyde
• benzo(b)furan-2-carboxaldehyde
• Benzo[b]furan-2-
• 1-benzofuran-2-carbaldehyde

• MDL： MFCD00015463
• Inchi： 1S/C9H6O2/c10-6-8-5-7-3-1-2-4-9(7)11-8/h1-6H
• InChI Key： ADDZHRRCUWNSCS-UHFFFAOYSA-N
• SMILES： O1C(C([H])=O)=C([H])C2=C([H])C([H])=C([H])C([H])=C12
• BRN： 2910

Computed Properties

• Exact Mass: 146.03700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 30.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.206 g/mL at 25 °C(lit.)
• Boiling Point: 135 °C/18 mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.633(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 30.21000
• LogP: 2.24530
• Sensitiveness: Air Sensitive
• FEMA: 3128
• Solubility: Uncertain

1-benzofuran-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P280;P302+P352;P305+P351+P338;P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-benzofuran-2-carbaldehyde

Recent Advances in the Study of 1-Benzofuran-2-carbaldehyde (CAS: 4265-16-1) in Chemical Biology and Pharmaceutical Research

1-Benzofuran-2-carbaldehyde (CAS: 4265-16-1) is a key heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a building block for synthesizing bioactive molecules, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief consolidates the latest findings on this compound, highlighting its synthetic utility, biological activities, and emerging applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-benzofuran-2-carbaldehyde serves as a crucial intermediate in the synthesis of novel benzofuran-based inhibitors targeting protein kinases involved in cancer progression. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory effects, revealing promising results against specific kinase isoforms. These findings underscore its potential as a scaffold for designing targeted therapies.

Another groundbreaking investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of derivatives synthesized from 1-benzofuran-2-carbaldehyde. The study reported that halogenated analogs of the compound exhibited potent activity against multidrug-resistant bacterial strains, including MRSA. Mechanistic studies suggested that these derivatives disrupt bacterial cell membrane integrity, offering a new avenue for combating antibiotic resistance.

Beyond therapeutic applications, 1-benzofuran-2-carbaldehyde has also been explored in materials science. A 2024 ACS Applied Materials & Interfaces publication detailed its use in developing fluorescent probes for detecting metal ions in biological systems. The aldehyde group's reactivity enabled facile conjugation with sensor moieties, resulting in probes with high selectivity for zinc and copper ions, which are implicated in neurodegenerative diseases.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 1-benzofuran-2-carbaldehyde derivatives. Recent computational studies, such as those employing quantitative structure-activity relationship (QSAR) models, aim to predict and improve the bioavailability and toxicity profiles of these compounds. Collaborative efforts between synthetic chemists and pharmacologists are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 1-benzofuran-2-carbaldehyde (CAS: 4265-16-1) continues to be a focal point in interdisciplinary research, bridging chemical synthesis and biological applications. Its adaptability as a synthetic precursor and its diverse bioactivities position it as a valuable tool for addressing unmet medical needs. Future research should prioritize structure-activity optimization and in vivo validation to fully realize its therapeutic potential.